N-cyclopropyl-1-methyl-2-oxoindoline-5-sulfonamide

• IUPAC Name: N-cyclopropyl-1-methyl-2-oxo-3H-indole-5-sulfonamide
• InChI: InChI=1S/C12H14N2O3S/c1-14-11-5-4-10(6-8(11)7-12(14)15)18(16,17)13-9-2-3-9/h4-6,9,13H,2-3,7H2,1H3
• InChI Key: VTMIZZYQGRKHHM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CC2=C1C=CC(=C2)S(=O)(=O)NC3CC3
• Molecular Formula: C12H14N2O3S
• Molecular Weight: 266.32 g/mol

Description

“N-cyclopropyl-1-methyl-2-oxoindoline-5-sulfonamide” is a complex organic compound. It contains an indoline group, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The “2-oxo” indicates a carbonyl group (=O) at the 2nd position of the indoline structure. The “1-methyl” indicates a methyl group (-CH3) attached to the 1st position of the indoline. The “5-sulfonamide” indicates a sulfonamide group (-S(=O)2-NH2) attached to the 5th position of the indoline. The “N-cyclopropyl” indicates a cyclopropyl group (a three-membered carbon ring) attached to the nitrogen of the sulfonamide group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a bicyclic system. The presence of the carbonyl group and the sulfonamide group could potentially allow for hydrogen bonding.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. The carbonyl group could undergo reactions such as nucleophilic addition or reduction. The sulfonamide group could participate in substitution or elimination reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. For example, the presence of polar functional groups like carbonyl and sulfonamide could increase its solubility in polar solvents.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research could explore the potential applications of this compound, such as its use as a pharmaceutical drug or a chemical intermediate. Further studies could also investigate its physical and chemical properties, and optimize its synthesis.